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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the classification, characteristics,
and applications of the synthetic dye C.I. Direct Yellow 8 (Colour Index Number 13920). It is
intended for researchers, scientists, and professionals in drug development who may
encounter this compound in their work, either as a textile dye, a biological stain, or a reference
compound. This document details the dye's chemical and physical properties, provides an
overview of its synthesis, outlines a general protocol for its application in dyeing, and discusses
its safety and handling. While primarily used in the textile and paper industries, its properties as
a direct dye also lend it to limited use in biological staining. There is currently no significant
evidence to suggest its direct application in drug development or its involvement in specific
signaling pathways.

Classification and Identification

C.l. Direct Yellow 8 is a synthetic dye belonging to the single azo and benzothiazole chemical
classes.[1] It is a water-soluble anionic dye, a characteristic that allows it to be applied directly
to cellulosic fibers such as cotton.
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Identifier

Value

Colour Index Name

C.l. Direct Yellow 8

Colour Index Number

13920

CAS Number

10130-29-7[1][2][3]

Synonyms

Direct Yellow 5G, Direct Brilliant Yellow 5G, Acid
Yellow 186, Coomassie Yellow 6G[1][2]

Chemical Class

Single Azo, Benzothiazole[1]

Molecular Formula

C24H10N4aNaOsS2[1][3]

Molecular Weight

530.55 g/mol [1][2][3]

Physicochemical Characteristics

C.l. Direct Yellow 8 is a yellow powder that is soluble in water.[1][2] Its solubility in water is a

key characteristic for its application as a direct dye.

Property

Value/Description

Physical Appearance

Yellow powder[2]

Solubility

Soluble in water; slightly soluble in alcohol.[1]

Absorption Maximum (Amax)

Not definitively reported in the searched
literature.

Melting Point

Not definitively reported in the searched
literature.

Synthesis

The synthesis of C.I. Direct Yellow 8 is a two-step process involving the diazotization of an

aromatic amine followed by an azo coupling reaction.[1]

Step 1: Diazotization of 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid
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The synthesis starts with the diazotization of the aromatic amine, 2-(4-Aminophenyl)-6-

methylbenzo[d]thiazole-7-sulfonic acid. This reaction is typically carried out in an acidic medium

at low temperatures with the addition of sodium nitrite to form the corresponding diazonium

salt.

Step 2: Azo Coupling

The resulting diazonium salt is then coupled with 3-Oxo-N-phenylbutanamide

(acetoacetanilide).[1] This electrophilic aromatic substitution reaction forms the stable azo

compound, C.I. Direct Yellow 8.

Experimental Protocol: Synthesis (General Procedure)

Diazotization:

Dissolve 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid in a dilute solution of
hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite dropwise while maintaining the
temperature below 5 °C and stirring continuously.

Continue stirring for 15-30 minutes after the addition is complete to ensure the full formation
of the diazonium salt.

. Azo Coupling:

In a separate vessel, dissolve 3-Oxo-N-phenylbutanamide in an aqueous alkaline solution
(e.g., sodium hydroxide solution).

Cool this solution to 0-5 °C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the alkaline solution of the
coupling agent with vigorous stirring.

Maintain the temperature below 10 °C and a slightly alkaline pH during the addition.
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o Avyellow precipitate of C.l. Direct Yellow 8 will form.

» Continue stirring for a period to ensure the completion of the coupling reaction.

o The dye can then be isolated by filtration, washed with water, and dried.

Click to download full resolution via product page

Diagram 1: General synthesis workflow for C.I. Direct Yellow 8.

Applications

The primary application of C.I. Direct Yellow 8 is in the dyeing of cellulosic fibers such as cotton
and viscose.[1] It can also be used for dyeing wool, silk, and paper.[1] Additionally, it finds use
as a biological stain in laboratory settings.

Experimental Protocol: Dyeing of Cotton (General
Procedure)

This protocol provides a general method for dyeing cotton fabric with C.I. Direct Yellow 8. The
exact concentrations and conditions may need to be optimized based on the desired shade

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1582028?utm_src=pdf-body-img
http://www.worlddyevariety.com/direct-dyes/direct-yellow-8.html
http://www.worlddyevariety.com/direct-dyes/direct-yellow-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

and the specific equipment used.
e Preparation of the Dyebath:

o Calculate the required amount of C.I. Direct Yellow 8 based on the weight of the fabric
(e.g., 1% on weight of fabric).

o Make a paste of the dye with a small amount of cold water.
o Add boiling water to the paste to dissolve the dye completely.
o Add a wetting agent and a sequestering agent to the dyebath.

o Add a calculated amount of an electrolyte, such as sodium chloride or sodium sulfate
(e.g., 10-20 g/L), to aid in the exhaustion of the dye.

o Adjust the liquor ratio (the ratio of the volume of the dyebath to the weight of the fabric) as
required (e.g., 20:1).

e Dyeing Process:

[¢]

Introduce the wetted cotton fabric into the dyebath at a low temperature (e.g., 40 °C).

[e]

Gradually raise the temperature of the dyebath to near boiling (e.g., 95 °C) over a period
of 30-45 minutes.

Maintain this temperature for 45-60 minutes, ensuring the fabric is agitated for even

[¢]

dyeing.

o

Allow the dyebath to cool down gradually.
o After-treatment:

o Remove the dyed fabric from the dyebath and rinse it thoroughly with cold water to
remove any unfixed dye.

o A soaping treatment can be performed by washing the fabric in a hot solution of a non-
ionic detergent to improve fastness properties.
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o Rinse the fabric again and dry.
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Diagram 2: General workflow for dyeing cotton with C.I. Direct Yellow 8.

Safety and Toxicology

A comprehensive safety data sheet (SDS) for C.I. Direct Yellow 8 (under the synonym Direct
Pure Yellow 5G) indicates that the substance should be handled with care.[4] Standard
laboratory safety precautions, including the use of personal protective equipment (gloves,
safety glasses), are recommended.[4] Avoid creating dust and ensure adequate ventilation
during handling.[4] In case of contact with eyes or skin, rinse immediately with plenty of water.

[4]

Toxicological Data Value

o Not definitively reported in the searched
Acute Oral Toxicity (LD50) iterat
iterature.

) o May cause irritation upon prolonged or repeated
Skin Irritation
contact.

Eye Irritation May cause irritation.

Not classified as a carcinogen by major
Carcinogenicity regulatory agencies based on the available

search results.

Relevance in Drug Development and Signaling
Pathways
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Based on a thorough review of the available scientific literature, there is no significant evidence
to suggest that C.I. Direct Yellow 8 is currently used in drug development or has known specific
interactions with biological signaling pathways. Its primary applications remain in the industrial
dyeing and laboratory staining sectors. The structural motifs present in the molecule
(benzothiazole and azo linkage) are found in various biologically active compounds, but this
specific dye has not been identified as a lead compound in pharmaceutical research.

Conclusion

C.l. Direct Yellow 8 is a well-established direct dye with a primary role in the coloration of
cellulosic materials. Its chemical properties, particularly its water solubility and anionic nature,
dictate its application and performance. While it serves a purpose as a biological stain, its utility
in the fields of drug development and the study of signaling pathways appears to be negligible
based on current knowledge. This guide provides a foundational understanding of this
compound for scientific and research professionals. Further research would be beneficial to
establish a more complete profile of its physicochemical and toxicological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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